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Compound of Interest

Compound Name: Antimony sulfide

Cat. No.: B081950 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate infrared (IR) detector is paramount for accurate and sensitive measurements. This

guide provides a detailed comparison of two prominent materials in IR detection: antimony
sulfide (Sb₂S₃) and lead sulfide (PbS). By examining their performance metrics, experimental

protocols, and underlying principles, this document aims to facilitate an informed decision-

making process for your specific application.

At a Glance: Key Performance Metrics
A summary of the critical performance parameters for Sb₂S₃ and PbS infrared detectors is

presented below. These values represent a synthesis of reported data and can vary based on

fabrication techniques and operating conditions.
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Performance Metric Antimony Sulfide (Sb₂S₃) Lead Sulfide (PbS)

Spectral Response Range
Visible to Near-Infrared (~300 -

800 nm)[1]

Near-Infrared to Short-Wave

Infrared (~1 - 3.4 µm)[2]

Specific Detectivity (D)* High (e.g., 2 x 10¹³ Jones)[1] High (e.g., > 3 x 10¹¹ Jones)[3]

Responsivity Very High (e.g., 1152 A/W)[1] High (e.g., > 70 A/W)[4][5]

Response Time
Fast (e.g., Rise/Fall times ~37

ms)[1]
Fast (e.g., up to 2 µs)[3]

Operating Temperature Room Temperature Room Temperature

Toxicity
Lower toxicity compared to

lead-based materials

Higher toxicity due to lead

content

Delving Deeper: Material Properties and
Performance
Antimony sulfide (Sb₂S₃) has emerged as a promising material for photodetection due to its

high absorption coefficient and excellent photovoltaic properties.[6][7] Sb₂S₃ based

photodetectors have demonstrated impressive performance, particularly in the visible to near-

infrared spectrum, with high responsivity and detectivity.[1] One-dimensional Sb₂S₃

nanostructures, such as nanowires, have shown a broad spectral response from approximately

300 to 800 nm.[1] Furthermore, the response time of Sb₂S₃ detectors can be significantly fast,

with rise and fall times in the millisecond range.[1][7]

Lead sulfide (PbS) is a well-established material for near-infrared detection, with a useful

wavelength response typically ranging from 1 to 3.4 µm.[2] PbS detectors, particularly those

based on colloidal quantum dots (CQDs), offer high sensitivity and can be operated at room

temperature.[3][4][5] These detectors can achieve high specific detectivity and responsivity.[4]

[5] The response times of PbS detectors are also notably fast, making them suitable for

applications requiring rapid signal acquisition.[3] However, a key consideration for PbS is the

inherent toxicity of lead, which may be a limiting factor in certain applications, especially in the

pharmaceutical and biomedical fields.
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Experimental Protocols: Fabrication and
Characterization
The performance of both Sb₂S₃ and PbS detectors is highly dependent on the fabrication

methodology.

Antimony Sulfide (Sb₂S₃) Detector Fabrication:

A common method for fabricating high-quality Sb₂S₃ nanowires for photodetectors is Chemical

Vapor Deposition (CVD).

Substrate Preparation: SiO₂/Si substrates are typically used.

Source Material: High-purity Sb₂S₃ powder is used as the source.

Growth Process: The substrate is placed downstream in a tube furnace. The Sb₂S₃ powder

is heated to a specific temperature to generate vapor, which is then transported by a carrier

gas (e.g., Argon) to the substrate where the nanowires grow.

Device Fabrication: Individual nanowires are then transferred to a fresh substrate with pre-

patterned electrodes (e.g., Au) to form the final photodetector device.

Lead Sulfide (PbS) Detector Fabrication:

Solution-based methods are frequently employed for the fabrication of PbS quantum dot

photodetectors.

Synthesis of PbS CQDs: PbS quantum dots are synthesized via a hot-injection method,

which allows for control over their size and, consequently, their optical properties.

Film Deposition: The synthesized PbS CQDs are deposited onto a substrate, often with

interdigitated electrodes, using techniques like spin-coating.

Ligand Exchange: A crucial step is the replacement of the long-chain organic ligands used

during synthesis with shorter ones to improve charge transport between the quantum dots.

Infrared Detector Characterization:
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A generalized experimental setup for characterizing the performance of IR detectors is depicted

below.

Figure 1: A typical experimental workflow for IR detector characterization.

This setup allows for the measurement of key parameters such as spectral response,

responsivity, and noise, from which the specific detectivity can be calculated. An optical

chopper and a lock-in amplifier are used to improve the signal-to-noise ratio by modulating the

light signal and filtering out noise at other frequencies.

Logical Relationship of Detector Performance
Metrics
The interplay between various performance parameters determines the overall efficacy of an

infrared detector. The following diagram illustrates the logical flow from fundamental material

properties to the key figure of merit, detectivity.

Fundamental Properties

Primary Metrics

Key Figure of Merit

Material Bandgap

Quantum Efficiency

Absorption Coefficient

Responsivity

Specific Detectivity (D*)

Noise
(Shot, Thermal, 1/f)
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Click to download full resolution via product page

Figure 2: Logical hierarchy of infrared detector performance metrics.

Conclusion
Both antimony sulfide and lead sulfide offer compelling properties for the fabrication of high-

performance infrared detectors. The choice between them will ultimately depend on the specific

requirements of the application.

Antimony Sulfide (Sb₂S₃) is an excellent candidate for applications in the visible to near-

infrared range, offering very high responsivity and detectivity, coupled with lower toxicity. This

makes it particularly attractive for biomedical and environmental sensing applications where

lead is a concern.

Lead Sulfide (PbS) remains a dominant material for the near-infrared to short-wave infrared

spectrum. Its mature fabrication processes and high performance make it a reliable choice

for applications where its spectral range is critical and lead content can be managed.

Researchers and developers are encouraged to consider the trade-offs between spectral

range, performance metrics, and material toxicity when selecting the optimal infrared detector

for their needs. The ongoing advancements in the synthesis and device engineering of both

Sb₂S₃ and PbS promise even more capable and versatile infrared detection technologies in the

future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. users.physics.ox.ac.uk [users.physics.ox.ac.uk]

3. PbS and PbSe Infrared Detectors from Infrared Materials - Acal BFi [acalbfi.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b081950?utm_src=pdf-body-img
https://www.benchchem.com/product/b081950?utm_src=pdf-body
https://www.benchchem.com/product/b081950?utm_src=pdf-body
https://www.benchchem.com/product/b081950?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/317698462_High-performance_photodetectors_based_on_Sb2S3_nanowires_Wavelength_dependence_and_wide_temperature_range_utilization
https://users.physics.ox.ac.uk/~rtaylor/teaching/Opto_lecture5.pdf
https://www.acalbfi.com/technologies/photonics/photodetectors/infrared-photodetectors/pbs-and-pbse-photodetectors/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. pubs.aip.org [pubs.aip.org]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to Antimony Sulfide and Lead
Sulfide for Infrared Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081950#antimony-sulfide-compared-to-lead-sulfide-
for-infrared-detectors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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